Cas no 1956318-31-2 (4,6-Dibromoindoline)

• Product Name: 4,6-Dibromoindoline
• CAS No: 1956318-31-2
• MF: C₈H₇Br₂N
• MW: 276.955880403519
• CID: 5221503
• Update Time: 2025-10-29

4,6-Dibromoindoline Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromoindoline

• Inchi： 1S/C8H7Br2N/c9-5-3-7(10)6-1-2-11-8(6)4-5/h3-4,11H,1-2H2
• InChI Key： BMSSXPUHKOOGRM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(Br)=C2)CC1

Additional information on 4,6-Dibromoindoline

Comprehensive Overview of 4,6-Dibromoindoline (CAS No. 1956318-31-2): Properties, Applications, and Industry Trends

4,6-Dibromoindoline (CAS No. 1956318-31-2) is a halogenated indoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromine-substituted indoline core, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring two bromine atoms at the 4 and 6 positions, enhances its reactivity, making it valuable for cross-coupling reactions and functional group transformations.

In recent years, the demand for 4,6-Dibromoindoline has surged due to its role in the development of photoactive materials and small-molecule inhibitors. Researchers are particularly interested in its potential applications in organic light-emitting diodes (OLEDs) and photodynamic therapy (PDT). The compound’s ability to absorb and emit light in specific wavelengths aligns with the growing focus on sustainable energy solutions and advanced medical technologies.

From a synthetic perspective, 4,6-Dibromoindoline is often utilized in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are critical for constructing complex heterocyclic frameworks found in many FDA-approved drugs. The compound’s stability under various reaction conditions further enhances its appeal to chemists working on high-throughput screening and drug discovery projects.

Environmental and regulatory considerations are also shaping the discourse around 4,6-Dibromoindoline. With increasing emphasis on green chemistry, researchers are exploring solvent-free or aqueous-phase synthetic routes to minimize waste. Additionally, the compound’s biodegradability and toxicity profile are under scrutiny to ensure compliance with global REACH and EPA guidelines.

The market for 4,6-Dibromoindoline is closely tied to advancements in precision medicine and electronic materials. For instance, its derivatives are being investigated for use in bioimaging probes and flexible electronics, addressing key challenges in early disease detection and wearable technology. These applications resonate with current trends in personalized healthcare and the Internet of Things (IoT).

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize 4,6-Dibromoindoline and ensure batch-to-batch consistency. Purity thresholds (>98%) are critical for pharmaceutical-grade applications, driving innovations in chromatographic purification methods. Suppliers often provide detailed certificates of analysis (CoA) to meet industry standards.

Looking ahead, the integration of AI-driven drug design and automated synthesis platforms is expected to accelerate the development of novel 4,6-Dibromoindoline derivatives. Collaborative efforts between academia and industry are likely to uncover new therapeutic targets and material properties, further solidifying its position as a high-value chemical building block.